Cas no 33959-24-9 (4-sulfanylpentan-2-ol)
4-sulfanylpentan-2-ol structure
Product Name:4-sulfanylpentan-2-ol
CAS No:33959-24-9
MF:C5H12OS
MW:120.213180541992
CID:1460955
Update Time:2024-08-23
4-sulfanylpentan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-sulfanylpentan-2-ol
- 2-pentanol, 4-mercapto-
- 4-Mercaptopentan-2-ol
- LogP
-
- Inchi: 1S/C5H12OS/c1-4(6)3-5(2)7/h4-7H,3H2,1-2H3
- InChI Key: AKFMLHKPSQIJJW-UHFFFAOYSA-N
- SMILES: CC(O)CC(S)C
Computed Properties
- Exact Mass: 120.06096
Experimental Properties
- Density: 0.974
- Boiling Point: 190.1°C at 760 mmHg
- Flash Point: 68.8°C
- Refractive Index: 1.472
- PSA: 20.23
- pka: 10.85±0.10(Predicted)
4-sulfanylpentan-2-ol Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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